Cas no 154713-07-2 (1,2-Dihydro Betamethasone 17-Valerate)

• Product Name: 1,2-Dihydro Betamethasone 17-Valerate
• CAS No: 154713-07-2
• MF: C₂₇H₃₉FO₆
• MW: 478.593372583389
• CID: 1064531
• Update Time: 2025-05-25

1,2-Dihydro Betamethasone 17-Valerate Chemical and Physical Properties

Names and Identifiers

• 1,2-Dihydro BetaMethasone 17-Valerate
• CID 131699169
• Betamethasone Impurity 21
• Pregn-4-ene-3,20-dione, 9-fluoro-11,21-dihydroxy-16-methyl-17-[(1-oxopentyl)oxy]-, (11β)- (9CI)
• Alvocidib Impurity 28
• 1,2-Dihydro Betamethasone 17-Valerate

• Inchi： 1S/C27H39FO6/c1-5-6-7-23(33)34-27(22(32)15-29)16(2)12-20-19-9-8-17-13-18(30)10-11-24(17,3)26(19,28)21(31)14-25(20,27)4/h13,16,19-21,29,31H,5-12,14-15H2,1-4H3/t16?,19-,20-,21?,24-,25-,26?,27-/m0/s1
• InChI Key： ZQEYXUARKUPLOZ-GEOKMHBASA-N
• SMILES： FC12[C@@]3(C)CCC(C=C3CC[C@H]1[C@@H]1CC(C)[C@](C(CO)=O)([C@@]1(C)CC2O)OC(CCCC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 915
• XLogP3: 3.4
• Topological Polar Surface Area: 101

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 598.3±50.0 °C at 760 mmHg
• Flash Point: 315.6±30.1 °C
• Solubility: Chloroform (Slightly), Dioxane (Slightly, Sonicated), Methanol (Slightly)
• Vapor Pressure: 0.0±3.8 mmHg at 25°C
• pka: 12.98±0.10(Predicted)

1,2-Dihydro Betamethasone 17-Valerate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,2-Dihydro Betamethasone 17-Valerate

1,2-Dihydro Betamethasone 17-Valerate: A Comprehensive Overview

1,2-Dihydro Betamethasone 17-Valerate (CAS No. 154713-07-2) is a synthetic corticosteroid with significant applications in the field of dermatology and inflammation management. This compound is a derivative of betamethasone, a well-known glucocorticoid, and its valerate ester form enhances its pharmacokinetic properties, making it highly effective for topical and systemic use. The valerate ester group attached to the 17-hydroxy position of the betamethasone molecule not only improves the compound's stability but also enhances its bioavailability, ensuring optimal therapeutic outcomes.

The chemical structure of 1,2-dihydro betamethasone 17-valerate is characterized by a steroidal skeleton with specific functional groups that contribute to its potent anti-inflammatory and immunosuppressive activities. Recent studies have highlighted its ability to inhibit the transcription of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key players in chronic inflammatory diseases. This mechanism underscores its potential in treating conditions like psoriasis, eczema, and rheumatoid arthritis.

One of the most notable advancements in the research of betamethasone derivatives is the development of sustained-release formulations. These formulations aim to reduce the frequency of administration while maintaining therapeutic efficacy. For instance, studies have shown that topical application of 1,2-dihydro betamethasone 17-valerate can provide prolonged relief from skin inflammation due to its ability to penetrate the epidermal layers effectively. This property makes it an ideal candidate for treating localized inflammatory conditions without systemic side effects.

Moreover, the anti-inflammatory properties of this compound have been extensively studied in preclinical models. Research indicates that it exhibits a higher potency compared to traditional corticosteroids like hydrocortisone and prednisone. This increased potency is attributed to its enhanced receptor affinity for the glucocorticoid receptor (GR), which amplifies its anti-inflammatory effects while minimizing adverse reactions.

In terms of clinical applications, 1,2-dihydro betamethasone 17-valerate has been widely used in dermatological treatments. Its efficacy in managing acute and chronic skin inflammations has been validated through numerous clinical trials. For example, a recent double-blind study demonstrated that topical application of this compound resulted in a significant reduction in erythema and pruritus in patients with atopic dermatitis. These findings highlight its role as a first-line therapy for various skin disorders.

Beyond dermatology, there is emerging interest in exploring its potential for systemic use. Ongoing research is focusing on developing oral formulations that can target inflammatory conditions such as asthma and inflammatory bowel disease (IBD). Early results from phase II clinical trials suggest that systemic administration of betamethasone valerate derivatives can effectively reduce disease activity without causing severe side effects.

Another critical aspect of research on CAS No. 154713-07-2 involves understanding its safety profile. While corticosteroids are generally well-tolerated when used topically, systemic exposure can lead to adverse effects such as adrenal suppression and immunosuppression. Recent studies have focused on optimizing delivery systems to minimize systemic absorption while maintaining therapeutic efficacy. For instance, the development of microemulsion-based formulations has shown promise in reducing side effects associated with traditional delivery methods.

In conclusion, 1,2-dihydro betamethasone 17-valerate (CAS No. 154713-07-2) stands out as a versatile corticosteroid with a wide range of therapeutic applications. Its unique chemical structure, potent anti-inflammatory properties, and favorable pharmacokinetics make it an invaluable tool in modern medicine. As research continues to uncover new applications and delivery methods, this compound is poised to play an even greater role in treating inflammatory diseases worldwide.